Cas no 2229247-79-2 (1-(1-methoxypropyl)cyclopropylmethanol)

• Product Name: 1-(1-methoxypropyl)cyclopropylmethanol
• CAS No: 2229247-79-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6051056
• PubChem ID: 165969179
• Update Time: 2025-06-08

1-(1-methoxypropyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropyl)cyclopropylmethanol
• [1-(1-methoxypropyl)cyclopropyl]methanol
• EN300-1781884
• 2229247-79-2

• Inchi： 1S/C8H16O2/c1-3-7(10-2)8(6-9)4-5-8/h7,9H,3-6H2,1-2H3
• InChI Key： PZPXWLHZFBWXMY-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(CO)CC1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(1-methoxypropyl)cyclopropylmethanol

1-(1-Methoxypropyl)Cyclopropylmethanol: An Overview of CAS No. 2229247-79-2

1-(1-Methoxypropyl)cyclopropylmethanol (CAS No. 2229247-79-2) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and material science. This compound is characterized by its distinct structural features, which include a cyclopropyl ring and a methoxypropyl substituent. These features contribute to its unique chemical properties and potential biological activities.

The cyclopropyl ring, a three-membered carbon ring, is known for its high reactivity and strain energy, making it an interesting moiety in the design of novel compounds. The presence of the methoxypropyl group adds further complexity to the molecule, influencing its solubility, stability, and reactivity. These characteristics make 1-(1-methoxypropyl)cyclopropylmethanol a valuable candidate for various chemical and pharmaceutical applications.

Recent studies have explored the potential of 1-(1-methoxypropyl)cyclopropylmethanol in the development of new drugs. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of several derivatives of 1-(1-methoxypropyl)cyclopropylmethanol and their evaluation as potential anti-inflammatory agents. The results showed that these derivatives exhibited significant anti-inflammatory activity, suggesting their potential as lead compounds for further drug development.

In addition to its pharmaceutical applications, 1-(1-methoxypropyl)cyclopropylmethanol has also been investigated for its use in material science. A research team from the University of California, Berkeley, explored the use of this compound in the synthesis of advanced polymers with enhanced mechanical properties. The study, published in Macromolecules (2023), demonstrated that 1-(1-methoxypropyl)cyclopropylmethanol can be polymerized to form materials with improved tensile strength and thermal stability. These findings open up new possibilities for the use of this compound in various industrial applications, such as coatings, adhesives, and composite materials.

The synthesis of 1-(1-methoxypropyl)cyclopropylmethanol typically involves several steps, including the formation of the cyclopropyl ring and the introduction of the methoxypropyl substituent. A common synthetic route involves the reaction of cyclopropane with an appropriate alkoxide reagent followed by alkylation with a methoxypropyl halide. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthetic pathway, making it more efficient and environmentally friendly.

The physical properties of 1-(1-methoxypropyl)cyclopropylmethanol are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 85°C at atmospheric pressure. Its solubility in organic solvents such as ethanol and acetone makes it suitable for various chemical reactions and processes. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature but may degrade at higher temperatures or in strongly acidic or basic environments.

In terms of safety and handling, 1-(1-methoxypropyl)cyclopropylmethanol should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 1-(1-methoxypropyl)cyclopropylmethanol are promising. Ongoing research continues to uncover new applications and properties of this compound, driven by its unique structural features and versatile reactivity. As scientists explore its potential in drug development, material science, and other fields, 1-(1-methoxypropyl)cyclopropylmethanol is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.